Cas no 26228-68-2 (4-(Aminomethyl)-1-methylpiperidin-4-ol)

• Product Name: 4-(Aminomethyl)-1-methylpiperidin-4-ol
• CAS No: 26228-68-2
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD08144105
• CID: 52888
• PubChem ID: 6484262
• Update Time: 2025-10-29

4-(Aminomethyl)-1-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-1-methylpiperidin-4-ol
• 4-(aminomethyl)-1-methyl-4-Piperidinol
• 4-Aminomethyl-1-methyl-piperidin-4-ol
• 1-METHYL-4-(AMINOMETHYL)-4-HYDROXYPIPERIDINE
• 1-Methyl-4-aminomethyl-4-piperidinol
• 1-methyl-4-aminomethylpiperidin-4-ol
• 4(aminomethyl)-1-methyl-4-piperidinol
• 4-(aminomethyl)-1-methylpiperidin-4-ol(SALTDATA: 2HCl)
• 4-aminomethyl-1-methylpiperidin-4-ol
• 4-aminomethyl-4-hydroxy-1-methylpiperidine
• AC1O5HGR
• Ambcb4172570
• Jsp005161
• SureCN103283
• JUHFGHWNBYGKCW-UHFFFAOYSA-N
• AC-3554
• 4-(aminomethyl)-1-methyl-piperidin-4-ol
• Z419084820
• A5211
• N-(Aminomethyl)-1-methylpiperidin-4-ol
• MFCD08144105
• 26228-68-2
• CS-0051188
• 4-PIPERIDINOL, 4-(AMINOMETHYL)-1-METHYL-
• F2189-0871
• BB 0253629
• AKOS000506086
• P10553
• AM20090322
• DTXSID20424441
• FT-0692326
• SCHEMBL103283
• 4-(Aminomethyl)-1-methyl-4-piperidinol, AldrichCPR
• PB14543
• EN300-82619
• AS-50547
• 4-piperidinol, 4-(aminomethyl)-1-methyl-, dihydrochloride
• ALBB-012775
• DB-013093

• MDL： MFCD08144105
• Inchi： 1S/C7H16N2O/c1-9-4-2-7(10,6-8)3-5-9/h10H,2-6,8H2,1H3
• InChI Key： JUHFGHWNBYGKCW-UHFFFAOYSA-N
• SMILES： OC1(CN)CCN(C)CC1

Computed Properties

• Exact Mass: 144.12638
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• Density: 1.047
• Boiling Point: 255.7°C at 760 mmHg
• Flash Point: 108.4°C
• Refractive Index: 1.508
• PSA: 49.49
• LogP: 0.04000

4-(Aminomethyl)-1-methylpiperidin-4-ol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(Aminomethyl)-1-methylpiperidin-4-ol

Comprehensive Overview of 4-(Aminomethyl)-1-methylpiperidin-4-ol (CAS No. 26228-68-2): Properties, Applications, and Research Insights

4-(Aminomethyl)-1-methylpiperidin-4-ol (CAS No. 26228-68-2) is a versatile piperidine derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique aminomethyl and hydroxyl functional groups, has garnered attention for its role in drug discovery and material science. Its molecular structure, C₇H₁₆N₂O, offers a balance of hydrophilicity and lipophilicity, making it a valuable intermediate in synthetic chemistry.

Recent trends highlight growing interest in piperidine-based compounds due to their applications in central nervous system (CNS) drug development. Researchers are exploring 4-(Aminomethyl)-1-methylpiperidin-4-ol as a precursor for neuromodulators and receptor-targeting agents, aligning with the surge in demand for neurodegenerative disease treatments. The compound's structural flexibility allows for modifications that enhance blood-brain barrier permeability, a critical factor in CNS drug design.

In the context of green chemistry, CAS No. 26228-68-2 has been studied for its potential in sustainable synthesis routes. Innovations in catalytic hydrogenation and microwave-assisted reactions have improved its production efficiency, reducing environmental impact. This aligns with the industry's shift toward eco-friendly intermediates, a topic frequently searched in academic and industrial forums.

The compound's physicochemical properties—such as a melting point of 120-122°C and solubility in polar solvents—make it suitable for formulation optimization. Its stability under physiological conditions is particularly relevant for prodrug development, a hot topic in precision medicine. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to validate its purity, addressing quality control concerns raised in recent publications.

Emerging studies suggest 4-(Aminomethyl)-1-methylpiperidin-4-ol may play a role in bioorthogonal chemistry, enabling selective labeling in live-cell imaging. This application taps into the booming field of theranostics, where users frequently search for multifunctional scaffolds. Its compatibility with click chemistry protocols further enhances its utility in bioconjugation strategies.

From a commercial perspective, the compound's supply chain resilience has been scrutinized post-pandemic, with manufacturers optimizing just-in-time production to meet fluctuating demand. Regulatory databases confirm its compliance with major pharmacopeias, ensuring its adoption in GMP-compliant synthesis—a key concern for pharmaceutical buyers.

Future research directions include exploring its chiral resolution for enantioselective catalysis and investigating its metal-chelating properties for catalytic applications. These avenues respond to frequent queries about asymmetric synthesis and transition metal complexes in academic search engines.